Cas no 2961-67-3 (Benzonitrile,3,5-dibromo-4-hydroxy-, sodium salt (1:1))

• Product Name: Benzonitrile,3,5-dibromo-4-hydroxy-, sodium salt (1:1)
• CAS No: 2961-67-3
• MF: C₇H₂Br₂NNaO
• MW: 298.894650936127
• CID: 274070
• PubChem ID: 23688608
• Update Time: 2025-04-19

Benzonitrile,3,5-dibromo-4-hydroxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3,5-dibromo-4-hydroxy-, sodium salt (1:1)
• benzonitrile, 3,5-dibromo-4-hydroxy-, sodium salt
• Sodium 3,5-dibromo-4-hydroxyphenylcyanide
• 2961-67-3
• Benzonitrile, 3,5-dibromo-4-hydroxy-, sodium salt (1:1)
• DTXSID90183795
• C2D497MPM8
• EINECS 220-997-8

• Inchi： 1S/C7H3Br2NO.Na/c8-5-1-4(3-10)2-6(9)7(5)11;/h1-2,11H;/q;+1/p-1
• InChI Key： AMWJYRKCJBFTAZ-UHFFFAOYSA-M
• SMILES： BrC1C=C(C#N)C=C(C=1[O-])Br.[Na+]

Computed Properties

• Exact Mass: 297.84789
• Monoisotopic Mass: 274.858139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44

Experimental Properties

• Melting Point: 194-195 deg C
• Boiling Point: 265.6°Cat760mmHg
• Flash Point: 114.4°C
• PSA: 44.02